Cas no 374063-89-5 (Benzoicacid, 3-nitro-2-(1-piperazinyl)-)

Benzoicacid, 3-nitro-2-(1-piperazinyl)- Properties
Names and Identifiers
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- Benzoicacid, 3-nitro-2-(1-piperazinyl)-
- 3-NITRO-2-PIPERAZIN-1-YLBENZOIC ACID
- 3-nitro-2-(piperazin-1-yl)benzoic acid
- 3-nitro-2-piperazinylbenzoic acid
- AKOS005254224
- DTXSID10377972
- BFBIXTPJJSLRIX-UHFFFAOYSA-N
- 2,2 inverted exclamation mark -Anhydrocytidine
- MFCD06245327
- 374063-89-5
-
- MDL: MFCD06245327
- InChIKey: BFBIXTPJJSLRIX-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13N3O4/c15-11(16)8-2-1-3-9(14(17)18)10(8)13-6-4-12-5-7-13/h1-3,12H,4-7H2,(H,15,16)
- SMILES: [N+](C1=CC=CC(C(O)=O)=C1N1CCNCC1)([O-])=O
Computed Properties
- Exact Mass: 251.09100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 251.09060590g/mol
- Heavy Atom Count: 18
- Complexity: 325
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.5
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- LogP: 1.61960
- PSA: 98.39000
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Security Information
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB233914-1 g |
3-Nitro-2-piperazin-1-ylbenzoic acid |
374063-89-5 | 1g |
€542.30 | 2023-04-27 | ||
Matrix Scientific | 204701-1g |
3-Nitro-2-piperazin-1-ylbenzoic acid |
374063-89-5 | 1g |
$329.00 | 2023-09-10 |
Benzoicacid, 3-nitro-2-(1-piperazinyl)- Related Literature
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Lijun Gu,Cheng Jin,Wei Wang,Yonghui He,Guangyu Yang,Ganpeng Li Chem. Commun., 2017,53, 4203-4206
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Hongqing Wei,Rongjin Zeng,Shenglan Wang,Chong-Hua Zhang,Shu Chen Mater. Chem. Front., 2020,4, 862-868
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3. High quality N-polar GaN films grown with varied V/III ratios by metal–organic vapor phase epitaxy†Chengguo Li,Kang Zhang,Qiaoyu Zeng,Xuebing Yin,Xiaoming Ge,Junjun Wang,Qiao Wang,Chenguang He,Wei Zhao,Zhitao Chen RSC Adv., 2020,10, 43187-43192
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Juan G. Duque,Xiaomin Tu,Ming Zheng,Angela R. Hight Walker,Stephen K. Doorn Nanoscale, 2013,5, 1411-1439
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Christian S. Betz,Wei Xiang,Philip Janda,Peter Heinrich,Herbert Stepp,Reinhold Baumgartner,Andreas Leunig Photochem. Photobiol. Sci., 2002,1, 315-319
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6. Obituary
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Janjira Panchompoo,Leigh Aldous,Richard G. Compton New J. Chem., 2010,34, 2643-2653
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Linfeng Gou,Catherine J. Murphy J. Mater. Chem., 2004,14, 735-738
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Badal Shah,Todd Lafleur,Aicheng Chen Faraday Discuss., 2013,164, 135-146
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James C. Corcoran,Rui Guo,Yue Xia,Yi-Ming Wang Chem. Commun., 2022,58, 11523-11526
